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Compound of Interest

Compound Name: A-39183A

Cat. No.: B020953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery, origin, and biological
characteristics of A-39183A, a notable member of the A-39183 antibiotic complex. A-39183A is
a rare 9,9'-bianthryl antibiotic, also classified as a dimeric tetrahydroanthracene, produced by
the actinomycete Streptomyces sp. NRRL 12049. This document summarizes its discovery by
Eli Lilly researchers, its antimicrobial properties, and its potential mechanism of action as a
metallic ionophore. All quantitative data is presented in structured tables, and key experimental
workflows are visualized using diagrams.

Discovery and Origin

A-39183A was discovered as a component of the A-39183 antibiotic complex by researchers at
Eli Lilly and Company. The producing organism is a strain of Streptomyces, designated NRRL
12049. The discovery and production process are detailed in U.S. Patent 4,283,390, filed by
Karl F. Koch and Richard E. Kastner.

Producing Organism:Streptomyces sp. NRRL 12049

Physicochemical Properties

A-39183A is a complex molecule with the following properties:
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Property Value
Chemical Formula C34H30010
CAS Number 79426-51-0

(1S,1'S,2S,2'S)-1,1'-diacetyl-2,2',3,3'-tetrahydro-
Formal Name 2,2'5,5',10,10'-hexahydroxy-2,2'-dimethyl-[9,9'-
bianthracene]-4,4'(1H,1'H)-dione

9,9'-Bianthryl Antibiotic, Dimeric

Molecular Class
Tetrahydroanthracene

Biological Activity

A-39183A has demonstrated a broad spectrum of activity against various Gram-positive and
Gram-negative anaerobic bacteria. It has also shown activity against penicillin-resistant strains
of Staphylococcus aureus. Furthermore, cytotoxic activity against HelLa cells has been

reported.

Antimicrobial Activity

The following table summarizes the reported Minimum Inhibitory Concentrations (MICs) for A-

39183A against various microorganisms.

Microorganism Strain MIC (pg/mL)

Staphylococcus aureus
3055 32

(penicillin-resistant)

Enterococcus faecalis X66 32

Gram-positive and Gram- ]
Various 16-128

negative anaerobic bacteria

: : -

Cell Line ICs0 (M)

HelLa 1.8
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Experimental Protocols

The following sections detail the methodologies for the production and isolation

as described in the patent literature.

Fermentation of Streptomyces sp. NRRL 12049

of A-39183A,

The production of the A-39183 antibiotic complex is achieved through the aerobic fermentation

of Streptomyces sp. NRRL 12049.

Workflow for Fermentation:

Inoculum Preparation Production Fermentatio

Inoculation into
Spore culture of liquid nutrient medium Large-scale sterile | vegetative cul lt ure Incubanon with aeration
Streptomyces sp. NRRL 12049 Vegetafive Culture fermentation tank and agltallon

Click to download full resolution via product page
Caption: Workflow for the fermentation of Streptomyces sp. NRRL 12049.

Detailed Methodology:

Harvest of

fermentatlon broth

¢ Inoculum Preparation: A vegetative inoculum of Streptomyces sp. NRRL 12049 is prepared

by inoculating a suitable nutrient medium with spores of the microorganism. The culture is

incubated to allow for vegetative growth.

e Production Fermentation: A sterile production medium in a large-scale fermentor is

inoculated with the vegetative culture. The fermentation is carried out under aerobic

conditions with controlled temperature, pH, and agitation for a period sufficient to produce

the antibiotic complex.

Isolation and Purification of A-39183A
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The A-39183 antibiotic complex is isolated from the fermentation broth, and the individual
components, including A-39183A, are then purified.

Workflow for Isolation and Purification:
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Fermentation Broth

:

Filtration

o

Mycelial Cake Filtered Broth

'

Solvent Extraction
(e.g., with ethyl acetate)

'

Crude Extract

.

Concentration

:

Concentrated Crude Extract

i

Chromatographic Separation
(e.g., silica gel, HPLC)

Pure A-39183A
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 To cite this document: BenchChem. [Unveiling A-39183A: A Technical Guide to a Bianthryl
Antibiotic from Streptomyces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b020953#a-39183a-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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